Cas no 854708-88-6 (1-cyclohexyl-1-(4-methylphenyl)methanamine)

1-cyclohexyl-1-(4-methylphenyl)methanamine structure
854708-88-6 structure
Product Name:1-cyclohexyl-1-(4-methylphenyl)methanamine
CAS No:854708-88-6
MF:C14H21N
MW:203.32324385643
MDL:MFCD11127161
CID:5112831
PubChem ID:20109544
Update Time:2026-03-03

1-cyclohexyl-1-(4-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • cyclohexyl(4-methylphenyl)methanamine
    • Benzenemethanamine, α-cyclohexyl-4-methyl-
    • Cyclohexyl(p-tolyl)methanamine
    • 1-cyclohexyl-1-(4-methylphenyl)methanamine
    • A1-43968
    • 854708-88-6
    • AKOS000199663
    • CS-0306535
    • N14496
    • SCHEMBL22868078
    • EN300-243035
    • MDL: MFCD11127161
    • Inchi: 1S/C14H21N/c1-11-7-9-13(10-8-11)14(15)12-5-3-2-4-6-12/h7-10,12,14H,2-6,15H2,1H3
    • InChI Key: JPEBAKBEFZYTJO-UHFFFAOYSA-N
    • SMILES: C(C1CCCCC1)(C1=CC=C(C)C=C1)N

Computed Properties

  • Exact Mass: 203.167399674g/mol
  • Monoisotopic Mass: 203.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26Ų

1-cyclohexyl-1-(4-methylphenyl)methanamine Pricemore >>

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